2,4-Dichlorophenyl 6-methyl-2-phenyl-4-quinolinecarboxylate
2,4-Dichlorophenyl 6-methyl-2-phenyl-4-quinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
355413-82-0
VCID:
VC0436492
InChI:
InChI=1S/C23H15Cl2NO2/c1-14-7-9-20-17(11-14)18(13-21(26-20)15-5-3-2-4-6-15)23(27)28-22-10-8-16(24)12-19(22)25/h2-13H,1H3
SMILES:
CC1=CC2=C(C=C1)N=C(C=C2C(=O)OC3=C(C=C(C=C3)Cl)Cl)C4=CC=CC=C4
Molecular Formula:
C23H15Cl2NO2
Molecular Weight:
408.3g/mol
2,4-Dichlorophenyl 6-methyl-2-phenyl-4-quinolinecarboxylate
CAS No.: 355413-82-0
Main Products
VCID: VC0436492
Molecular Formula: C23H15Cl2NO2
Molecular Weight: 408.3g/mol
| CAS No. | 355413-82-0 |
|---|---|
| Product Name | 2,4-Dichlorophenyl 6-methyl-2-phenyl-4-quinolinecarboxylate |
| Molecular Formula | C23H15Cl2NO2 |
| Molecular Weight | 408.3g/mol |
| IUPAC Name | (2,4-dichlorophenyl) 6-methyl-2-phenylquinoline-4-carboxylate |
| Standard InChI | InChI=1S/C23H15Cl2NO2/c1-14-7-9-20-17(11-14)18(13-21(26-20)15-5-3-2-4-6-15)23(27)28-22-10-8-16(24)12-19(22)25/h2-13H,1H3 |
| Standard InChIKey | TTWDXZUIWUYFMN-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)N=C(C=C2C(=O)OC3=C(C=C(C=C3)Cl)Cl)C4=CC=CC=C4 |
| Canonical SMILES | CC1=CC2=C(C=C1)N=C(C=C2C(=O)OC3=C(C=C(C=C3)Cl)Cl)C4=CC=CC=C4 |
| PubChem Compound | 1739283 |
| Last Modified | Nov 11 2021 |
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